2-amino-4-(1,3-benzodioxol-5-yl)-7-methyl-5-oxo-6-(thiophen-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(1,3-benzodioxol-5-yl)-7-methyl-5-oxo-6-(thiophen-2-ylmethyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C22H17N3O4S/c1-12-7-18-20(22(26)25(12)10-14-3-2-6-30-14)19(15(9-23)21(24)29-18)13-4-5-16-17(8-13)28-11-27-16/h2-8,19H,10-11,24H2,1H3
• InChI Key: JNPGWXMUAIBLTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC4=C(C=C3)OCO4)C(=O)N1CC5=CC=CS5
• Molecular Formula: C22H17N3O4S
• Molecular Weight: 419.5 g/mol

Description

2-amino-4-(1,3-benzodioxol-5-yl)-7-methyl-5-oxo-6-(thiophen-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C22H17N3O4S and its molecular weight is 419.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

This compound is involved in the synthesis of various pyridine and fused pyridine derivatives, which have significant applications in scientific research. Al-Issa (2012) explored the synthesis of a new series of pyridine and fused pyridine derivatives, highlighting the potential of these compounds in various chemical reactions and the formation of different derivatives (Al-Issa, 2012). Similarly, a study by Elewa et al. (2021) synthesized derivatives from a similar compound and evaluated their antibacterial and antitumor activities, demonstrating the compound's potential in medicinal chemistry (Elewa, Abdelhamid, Hamed, & Mansour, 2021).

Pharmaceutical and Medicinal Research

A significant application of this compound is in the development of pharmaceutical products. The study by Hafez (2017) on the microwave-assisted synthesis of novel pyrazole derivatives containing this compound revealed their potential as cytotoxic agents against tumor cell lines, indicating its relevance in cancer research (Hafez, 2017). Additionally, Mohamed et al. (2016) synthesized a series of 2-aminopyranopyridine derivatives using this compound and tested their anticancer activity against various human carcinoma cell lines, further showcasing its applications in anticancer drug development (Mohamed, Kotb, Abd El-Meguid, & Awad, 2016).

Chemical and Structural Analysis

In the field of chemical analysis and material science, the compound is used in synthesizing new materials and analyzing their structures. Ganapathy et al. (2015) conducted a structural analysis of a similar derivative, providing insights into the crystal structure and molecular interactions, which is crucial for understanding the properties and applications of these compounds (Ganapathy, Jayarajan, Vasuki, & Sanmargam, 2015).